Cas no 499793-28-1 (H4dcppa)

• Product Name: H4dcppa
• CAS No: 499793-28-1
• MF: C₁₆H₁₀O₉
• MW: 346.245205402374
• CID: 1543832
• PubChem ID: 122394556
• Update Time: 2025-04-21

H4dcppa Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-(3,5-dicarboxyphenoxy)-
• H4dcppa
• 4-(3,5-Dicarboxyphenoxy)phthalic acid
• CS-0170198
• 499793-28-1
• G71376
• 4-(3,5-dicarboxyphenoxy)benzene-1,2-dicarboxylic acid

• Inchi： 1S/C16H10O9/c17-13(18)7-3-8(14(19)20)5-10(4-7)25-9-1-2-11(15(21)22)12(6-9)16(23)24/h1-6H,(H,17,18)(H,19,20)(H,21,22)(H,23,24)
• InChI Key： OGUIFUSXHAAKGR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=C(C(=O)O)C=1)C1C=CC(C(=O)O)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 346.0324
• Monoisotopic Mass: 346.03248189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 158.43